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Compound of Interest

Compound Name: Igmesine

Cat. No.: B115768 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Igmesine (also known as JO-1784) is a selective sigma-1 (σ1) receptor agonist that has been

investigated for its potential neuroprotective, nootropic, and antidepressant properties.[1][2]

The sigma-1 receptor is an endoplasmic reticulum (ER) chaperone protein involved in

modulating various cellular functions, including intracellular calcium signaling and neuronal

plasticity.[1][3] In cell culture models, Igmesine has been used to study its effects on ion

channel activity, cell cycle progression, and neuroprotection.[1] Accurate and consistent

preparation of Igmesine stock solutions is critical for obtaining reproducible experimental

results. This document provides a detailed protocol for the preparation, storage, and use of

Igmesine solutions in cell culture applications.

Igmesine: Quantitative Data and Properties
The following table summarizes the key chemical and physical properties of Igmesine. It is

commonly supplied as a hydrochloride salt, which can affect its molecular weight and solubility

calculations.
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Property Data Reference

Compound Name

Igmesine; (+)-N-

(cyclopropylmethyl)-N-ethyl-

3,6-diphenylhex-5-en-3-amine

[2][4]

Form
Often supplied as

Hydrochloride (HCl) salt
[4][5]

Molecular Formula
C₂₃H₂₉N (Free Base),

C₂₃H₂₉N·HCl (HCl Salt)
[1]

Molecular Weight (M.Wt)
319.49 g/mol (Free Base),

355.94 g/mol (HCl Salt)
[1]

CAS Number 130152-35-1 (HCl Salt)

Recommended Solvent Dimethyl sulfoxide (DMSO)

Maximum Stock Conc. 50 mM in DMSO

Storage (Powder) Store at -20°C

Storage (Stock Solution)
Aliquot and store at -20°C for

long-term use
[6][7]

Experimental Protocol: Stock Solution Preparation
This protocol details the steps to prepare a 10 mg/mL and a 50 mM stock solution of Igmesine
hydrochloride in DMSO.

3.1. Materials and Equipment

Igmesine hydrochloride powder

Anhydrous/molecular biology grade Dimethyl sulfoxide (DMSO)

Calibrated analytical balance

Sterile, amber or opaque microcentrifuge tubes (1.5 mL)
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Sterile, polypropylene conical tubes (15 mL or 50 mL)

Sterile serological pipettes and pipette tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

3.2. Workflow for Stock Solution Preparation
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Caption: Workflow for preparing Igmesine stock solution.

3.3. Step-by-Step Protocol
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Safety Precaution: Handle Igmesine powder and DMSO in a chemical fume hood or well-

ventilated area. Wear appropriate PPE.

Part A: Preparing a 10 mg/mL Stock Solution

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully

weigh 10 mg of Igmesine hydrochloride powder into the tube.

Solubilization: Add 1 mL of sterile DMSO to the tube containing the Igmesine hydrochloride

powder.

Mixing: Close the tube tightly and vortex for 1-2 minutes until the powder is completely

dissolved. Visually inspect the solution against a light source to ensure no solid particles

remain.

Part B: Preparing a 50 mM Stock Solution (based on M.Wt 355.94 g/mol )

Calculation:

To prepare 1 mL of a 50 mM solution:

Mass (mg) = Molarity (mol/L) × Volume (L) × M.Wt ( g/mol ) × 1000 (mg/g)

Mass (mg) = 0.050 mol/L × 0.001 L × 355.94 g/mol × 1000 mg/g = 17.8 mg

Weighing: Tare a sterile microcentrifuge or conical tube. Carefully weigh 17.8 mg of

Igmesine hydrochloride powder into the tube.

Solubilization: Add 1 mL of sterile DMSO to the tube.

Mixing: Vortex thoroughly until the powder is fully dissolved.

3.4. Aliquoting and Storage

Dispense the stock solution into smaller, single-use aliquots (e.g., 20-50 µL) in sterile, amber

or opaque microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can

degrade the compound.
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Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C for long-term storage (up to 6 months or longer).[7] A working

aliquot may be stored at 4°C for short-term use (up to one month).[6]

Protocol: Preparing Working Solutions for Cell
Culture
Working solutions are prepared by diluting the high-concentration stock solution into the cell

culture medium immediately before use.

Thawing: Remove one aliquot of the Igmesine stock solution from the -20°C freezer and

thaw it at room temperature.

Dilution Calculation: Determine the volume of stock solution needed to achieve the desired

final concentration in your culture medium.

Formula: (M₁)(V₁) = (M₂)(V₂)

M₁ = Concentration of stock solution (e.g., 50 mM)

V₁ = Volume of stock solution to add (unknown)

M₂ = Desired final concentration (e.g., 10 µM)

V₂ = Final volume of culture medium (e.g., 10 mL)

Example: To make 10 mL of 10 µM Igmesine solution from a 50 mM stock:

V₁ = (10 µM × 10 mL) / 50,000 µM = 0.002 mL = 2 µL

Preparation: Warm the required volume of cell culture medium to 37°C. Add the calculated

volume (2 µL in the example) of the Igmesine stock solution to the pre-warmed medium.

Mixing: Gently pipette the medium up and down or swirl the flask to ensure homogenous

mixing.
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Vehicle Control: It is crucial to prepare a vehicle control by adding the same volume of

DMSO to an equivalent volume of culture medium. This allows you to distinguish the effects

of Igmesine from any effects of the solvent.

Application: Remove the old medium from your cells and replace it with the freshly prepared

Igmesine-containing medium or the vehicle control medium.

Igmesine Signaling Pathway
Igmesine exerts its effects primarily by acting as a high-affinity agonist for the sigma-1

receptor.[1][5] This receptor, located at the ER-mitochondrion interface, acts as a molecular

chaperone. Upon stimulation by an agonist like Igmesine, it dissociates from its binding partner

BiP (Binding immunoglobulin protein) and can translocate to other areas of the cell.[1] Its

activation modulates several downstream pathways, most notably intracellular calcium (Ca²⁺)

signaling by interacting with inositol 1,4,5-trisphosphate (InsP₃) receptors at the ER, and by

modulating the activity of NMDA receptors at the plasma membrane.[1][8][9] This modulation of

Ca²⁺ homeostasis and glutamatergic neurotransmission is believed to underlie its

neuroprotective and antidepressant-like effects.[3][10][11]
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Caption: Simplified signaling pathway of Igmesine via the Sigma-1 receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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